4-[2-(Benzenesulfonyl)-5-(4-bromophenyl)-3,4-dihydropyrazol-3-yl]-1,3-diphenylpyrazole

• IUPAC Name: 4-[2-(benzenesulfonyl)-5-(4-bromophenyl)-3,4-dihydropyrazol-3-yl]-1,3-diphenylpyrazole
• InChI: InChI=1S/C30H23BrN4O2S/c31-24-18-16-22(17-19-24)28-20-29(35(32-28)38(36,37)26-14-8-3-9-15-26)27-21-34(25-12-6-2-7-13-25)33-30(27)23-10-4-1-5-11-23/h1-19,21,29H,20H2
• InChI Key: OBOOQBYTXBDXAJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3)C4=CN(N=C4C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C30H23BrN4O2S
• Molecular Weight: 583.5 g/mol

Description

The compound “4-[2-(Benzenesulfonyl)-5-(4-bromophenyl)-3,4-dihydropyrazol-3-yl]-1,3-diphenylpyrazole” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The pyrazole ring is substituted with a benzenesulfonyl group, a bromophenyl group, and a diphenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring and the attachment of the various substituents. One possible starting material could be 4-bromobenzenesulfonyl chloride, which is used as an activating agent in the synthesis of various compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would likely be low in water but high in organic solvents due to the presence of multiple aromatic rings.

Scientific Research Applications

Antibacterial Activity

. Researchers have reported activity against both Gram-positive and Gram-negative bacteria. These findings suggest potential applications in developing novel antibiotics.

Antifungal Potential

. Given the increasing prevalence of fungal infections and the need for new antifungal agents, this property is promising for drug development.

Antiparasitic Effects

. Investigating its efficacy against specific parasites could lead to therapeutic breakthroughs.

Anti-Inflammatory Properties

Inflammation plays a crucial role in various diseases. . Further research could explore its mechanisms and potential clinical applications.

Antioxidant Activity

Oxidative stress contributes to cellular damage and disease progression. . Our compound’s antioxidant potential warrants exploration.

Neurotoxicity Assessment

. AchE is essential for normal nerve function, and alterations in its activity can impact behavior and survival. Investigating neurotoxicity is crucial for assessing safety.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to refer to the relevant safety data sheets for information on potential hazards, protective measures, and first aid procedures.

Mechanism of Action

Target of Action

The primary target of this compound is Acetylcholinesterase (AchE) . AchE is a principal enzyme that hydrolyzes acetylcholine in the cholinergic nervous system of both vertebrates and invertebrates . It plays a crucial role in nerve impulse transmission .

Mode of Action

The compound interacts with AchE, affecting its activity . This reduction in activity can affect normal nerve pulse transmission, leading to behavioral changes and movement impairment .

Biochemical Pathways

The compound’s interaction with AchE can lead to an increase in reactive oxygen species (ROS) and free radicals . These compounds are produced through routine metabolic pathways but can increase dramatically under cellular damage . Overexpression of ROS has been linked to disease development .

Pharmacokinetics

The compound’s interaction with ache suggests it is able to cross the blood-brain barrier and interact with enzymes in the brain

Result of Action

The compound’s action results in a decrease in AchE activity, leading to changes in nerve pulse transmission . This can result in behavioral changes and movement impairment . Additionally, the compound’s interaction with AchE can lead to an increase in ROS, which can cause cellular damage .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For example, the compound’s efficacy may be affected by the presence of other compounds or environmental stressors that also increase ROS